Cas no 207853-59-6 (Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]-)

• Product Name: Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]-
• CAS No: 207853-59-6
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• MDL: MFCD00082630
• CID: 1396231
• PubChem ID: 577240
• Update Time: 2025-09-18

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]-
• 2-(4-propan-2-ylphenyl)sulfonylacetonitrile
• DB-162797
• 2-(4-isopropylbenzenesulfonyl)acetonitrile
• Maybridge4_002065
• 2-((4-Isopropylphenyl)sulfonyl)acetonitrile
• Oprea1_598889
• AKOS005203448
• 2-[4-(propan-2-yl)benzenesulfonyl]acetonitrile
• CCG-49985
• SR-01000639400-1
• BRD-K35508013-001-01-9
• NCGC00176959-01
• STL134626
• 4-Isopropylbenzenesulfonylacetonitrile
• DTXSID60341946
• MS-6882
• SCHEMBL4070177
• CS-0320709
• Acetonitrile, 2-(4-isopropylphenylsulfonyl)-
• HMS1526N19
• Acetonitrile, 2-[[4-(1-methylethyl)phenyl]sulfonyl]-
• 207853-59-6
• {[4-(propan-2-yl)phenyl]sulfonyl}acetonitrile
• SIIXKRNTWBNFPO-UHFFFAOYSA-N
• [(4-Isopropylphenyl)sulfonyl]acetonitrile #
• MFCD00082630
• ALBB-034677
• 4-Isopropylbenzenesulphonylacetonitrile

• MDL： MFCD00082630
• Inchi： 1S/C11H13NO2S/c1-9(2)10-3-5-11(6-4-10)15(13,14)8-7-12/h3-6,9H,8H2,1-2H3
• InChI Key： SIIXKRNTWBNFPO-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 223.06679
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 399.7±42.0 °C at 760 mmHg
• Flash Point: 195.5±27.9 °C
• PSA: 57.93
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes